Cas no 2172262-75-6 (5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile)

• Product Name: 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile
• CAS No: 2172262-75-6
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6410166
• PubChem ID: 165868524
• Update Time: 2025-08-03

5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile
• EN300-1273906
• 2172262-75-6
• 5-{6-methyl-1,7-diazaspiro[4.5]decan-1-yl}pentanenitrile

• Inchi： 1S/C14H25N3/c1-13-14(7-5-10-16-13)8-6-12-17(14)11-4-2-3-9-15/h13,16H,2-8,10-12H2,1H3
• InChI Key： SIFCUJMVFFMROK-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)CCCC21CCCNC2C

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile

5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile: A Comprehensive Overview

The compound with CAS No 2172262-75-6, known as 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, typically a nitrogen or carbon atom in this case. The diazaspiro structure in its name highlights the presence of two nitrogen atoms within the spiro ring system, adding complexity and functionality to the molecule.

Recent studies have focused on the synthesis and characterization of 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile, particularly its potential applications in drug design and material science. The nitrile group (-CN) at the terminal position of the pentane chain introduces electron-withdrawing properties, which can influence the molecule's reactivity and stability. This feature makes it a valuable building block in organic synthesis, enabling the creation of more complex structures with tailored properties.

One of the most intriguing aspects of this compound is its ability to form hydrogen bonds due to the presence of nitrogen atoms in the spiro system. This property has been exploited in designing bioactive molecules with enhanced solubility and binding affinity to biological targets. For instance, researchers have explored its use as a scaffold for developing inhibitors against various enzymes, including kinases and proteases.

Moreover, the spiro structure in 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile provides a unique spatial arrangement that can be advantageous in drug delivery systems. The methyl group at position 6 adds steric bulk, which can modulate the molecule's pharmacokinetic properties, such as absorption and distribution within the body.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound, providing insights into its electronic structure and reactivity. These studies have revealed that the molecule exhibits a high degree of conjugation due to resonance effects between the nitrile group and the spiro system, which can influence its optical properties and reactivity towards electrophiles or nucleophiles.

In terms of synthesis, 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile can be prepared via a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and desired stereochemistry.

Another area of interest is the environmental impact and biodegradation potential of this compound. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions due to its stable spiro structure and electron-withdrawing groups.

In conclusion, 5-{6-methyl-1,7-diazaspiro4.5decan-1-yl}pentanenitrile (CAS No 2172262-75-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research into drug development, material science, and environmental chemistry.